Cas no 142076-88-8 (5-Pyrimidinecarbonitrile, 4-chloro-2-methyl-6-phenyl-)

• Product Name: 5-Pyrimidinecarbonitrile, 4-chloro-2-methyl-6-phenyl-
• CAS No: 142076-88-8
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 1316302
• PubChem ID: 838981
• Update Time: 2025-04-20

5-Pyrimidinecarbonitrile, 4-chloro-2-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 4-chloro-2-methyl-6-phenyl-
• 4-chloro-2-methyl-6-phenylpyrimidine-5-carbonitrile
• 142076-88-8
• DTXSID20356975

• Inchi： 1S/C12H8ClN3/c1-8-15-11(9-5-3-2-4-6-9)10(7-14)12(13)16-8/h2-6H,1H3
• InChI Key： RYHMZVJEQWNKQT-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C2C=CC=CC=2)=NC(C)=N1

Computed Properties

• Exact Mass: 229.04084
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57